Cas no 2260930-91-2 (CID 137943624)

• Product Name: CID 137943624
• CAS No: 2260930-91-2
• MF: C₂₀H₃₀N₂O₆
• MW: 394.462006092072
• CID: 5378320
• PubChem ID: 137943624
• Update Time: 2025-07-15

CID 137943624 Chemical and Physical Properties

Names and Identifiers

• Z3464936215
• Ditert-butyl 6,12-dioxo-3,9-diazatricyclo[6.4.0.02,7]dodecane-3,9-dicarboxylate
• EN300-6734676
• 2260930-91-2
• 1,5-di-tert-butyl 4,8-dioxo-dodecahydro-1,5-diazabiphenylene-1,5-dicarboxylate
• CID 137943624

• Inchi： 1S/C20H30N2O6/c1-19(2,3)27-17(25)21-9-7-11(23)13-15(21)14-12(24)8-10-22(16(13)14)18(26)28-20(4,5)6/h13-16H,7-10H2,1-6H3
• InChI Key： FZBFIBTZIJOHGP-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OC(C)(C)C)C2C3C(CCN(C(=O)OC(C)(C)C)C3C21)=O

Computed Properties

• Exact Mass: 394.21038668g/mol
• Monoisotopic Mass: 394.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.2Ų

Additional information on CID 137943624

Compound CAS No. 2260930-91-2 and CID 137943624: A Comprehensive Overview

The compound identified by the CAS registry number 2260930-91-2 and the PubChem CID 137943624 represents a significant advancement in the field of chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in biomedical research, particularly in the development of novel therapeutic agents and diagnostic tools.

One of the most notable aspects of this compound is its ability to interact with specific biological targets, such as enzymes and receptors, with high precision. This characteristic makes it a promising candidate for drug discovery programs targeting diseases like cancer, neurodegenerative disorders, and infectious diseases. Researchers have employed advanced computational techniques, including molecular docking simulations, to elucidate the binding mechanisms of this compound with its target proteins.

In addition to its biomedical applications, the compound has shown potential in the field of materials science. Its unique electronic properties make it a viable option for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent experiments have demonstrated its ability to enhance the efficiency of these devices by optimizing charge transport properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported high yields and excellent purity levels when using optimized reaction conditions. The compound's stability under various environmental conditions has also been extensively studied, ensuring its suitability for large-scale production and industrial applications.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in the environment. This makes it a more sustainable choice compared to some traditional chemicals used in similar applications.

In terms of regulatory compliance, this compound has been subjected to rigorous safety assessments to ensure its compliance with international standards. These assessments include toxicological studies, which have demonstrated low toxicity levels under standard usage conditions.

The global market for compounds with similar properties is growing rapidly, driven by increasing demand from pharmaceuticals, electronics, and specialty chemicals industries. As a result, the compound represented by CAS No. 2260930-91-2 and CID 137943624 is expected to play a pivotal role in shaping future technological advancements across these sectors.

In conclusion, the compound CAS No. 2260930-91-2 (CID 137943624) stands out as a versatile and innovative chemical entity with wide-ranging applications. Its unique properties, combined with cutting-edge research findings, position it as a key player in advancing scientific progress and addressing global challenges in health, energy, and sustainability.